Cas no 70845-73-7 (3,4-Bis(benzyloxy)-5-methoxybenzoic acid)

• Product Name: 3,4-Bis(benzyloxy)-5-methoxybenzoic acid
• CAS No: 70845-73-7
• MF: C₂₂H₂₀O₅
• MW: 364.391206741333
• MDL: MFCD27938970
• CID: 546472
• PubChem ID: 12501203
• Update Time: 2025-06-22

3,4-Bis(benzyloxy)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(benzyloxy)-5-methoxybenzoic acid
• 3-methoxy-4,5-bis(phenylmethoxy)benzoic acid
• AKOS022187104
• 3,4-Bis(benzyloxy)-5-methoxybenzoicacid
• DTXSID20500552
• 70845-73-7
• MFCD27938970
• SCHEMBL15673277
• LS-12024
• NAMUJFYSOGQDCY-UHFFFAOYSA-N
• 3,4-dibenzyloxy-5-methoxybenzoic acid

• MDL： MFCD27938970
• Inchi： 1S/C22H20O5/c1-25-19-12-18(22(23)24)13-20(26-14-16-8-4-2-5-9-16)21(19)27-15-17-10-6-3-7-11-17/h2-13H,14-15H2,1H3,(H,23,24)
• InChI Key： NAMUJFYSOGQDCY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=C(C(=O)O)C=C1OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 364.1311
• Monoisotopic Mass: 364.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3,4-Bis(benzyloxy)-5-methoxybenzoic acid

3,4-Bis(benzyloxy)-5-methoxybenzoic Acid (CAS No. 70845-73-7): A Comprehensive Overview

3,4-Bis(benzyloxy)-5-methoxybenzoic acid, a compound with the CAS registry number 70845-73-7, is a structurally complex aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern on the benzoic acid backbone, featuring two benzyl ether groups at the 3 and 4 positions and a methoxy group at the 5 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3,4-Bis(benzyloxy)-5-methoxybenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Researchers have employed various strategies, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions, to construct this compound. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields and purity.

One of the most notable aspects of 3,4-Bis(benzyloxy)-5-methoxybenzoic acid is its role in drug discovery. The compound has been extensively studied for its potential as a lead molecule in the development of novel therapeutic agents. Its structure allows for diverse interactions with biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases.

In addition to its pharmacological applications, 3,4-Bis(benzyloxy)-5-methoxybenzoic acid has found utility in materials science. The compound's rigid aromatic framework and functional groups make it suitable for use as a building block in supramolecular chemistry. Researchers have utilized this compound to construct self-assembled nanostructures with potential applications in sensors and drug delivery systems. Recent studies have also highlighted its role in the synthesis of advanced polymers with tailored electronic properties.

The physical properties of 3,4-Bis(benzyloxy)-5-methoxybenzoic acid are well-documented. It exists as a crystalline solid with a melting point of approximately 210°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated aromatic system.

From an analytical standpoint, 3,4-Bis(benzyloxy)-5-methoxybenzoic acid can be readily characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution NMR experiments have provided detailed insights into the spatial arrangement of substituents on the aromatic ring, while MS data confirm the molecular formula and molecular weight of the compound.

Recent research has also explored the environmental fate and toxicity of 3,4-Bis(benzyloxy)-5-methoxybenzoic acid. Studies indicate that the compound undergoes biodegradation under aerobic conditions but at a relatively slow rate compared to other organic compounds. Its acute toxicity to aquatic organisms has been assessed using standard bioassays; results suggest that it poses minimal risk at concentrations typically encountered in industrial or environmental settings.

In conclusion, 3,4-Bis(benzyloxy)-5-methoxybenzoic acid (CAS No. 70845-73-7) is a versatile compound with significant potential across multiple scientific domains. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new properties and functionalities of this compound, it is likely to play an increasingly important role in advancing both fundamental and applied sciences.